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Compound of Interest

Compound Name: AL-3138

Cat. No.: B15570684

This document provides essential safety, handling, and disposal protocols for AL-3138,
chemically identified as Aluminum lodide (Alls). The information is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices. AL-3138 is
a solid that is corrosive and reacts violently with water, necessitating stringent safety measures.

[1]
Personal Protective Equipment (PPE) and Hazard
Mitigation

Due to its hazardous nature, including causing severe skin burns and eye damage, appropriate
personal protective equipment must be worn at all times when handling AL-3138.[1]

Table 1: Personal Protective Equipment (PPE) Requirements for AL-3138
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Category Required Equipment Specification and Purpose

Chemical safety goggles To protect against dust,

Eye and Face Protection .
and face shield splashes, and vapors.[1]

Nitrile rubber gloves are a
suitable option.[2] Gloves must

be inspected before use and

Hand Protection Chemical-resistant gloves )
removed using the proper
technique to avoid skin
contact.
] Protective clothing and lab To prevent skin contact with
Body Protection ]
coat the chemical.[1]

| Respiratory Protection | NIOSH-approved respirator | Required when handling in poorly
ventilated areas or when dust is generated. All handling should ideally be done in a chemical
fume hood.[1] |

Emergency First Aid Procedures

In case of accidental exposure, immediate and appropriate first aid is crucial.

Table 2: First Aid Measures for AL-3138 Exposure
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Exposure Route First Aid Protocol

Move the victim to fresh air and keep
) them at rest in a position comfortable for
Inhalation . . . .
breathing. Seek immediate medical

attention.[1]

Immediately remove all contaminated clothing.
_ Rinse the affected skin with water or shower for
Skin Contact ) ) ) )
at least 15 minutes. Seek immediate medical

attention.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ] o ] ]

do so. Continue rinsing and seek immediate

medical attention from an ophthalmologist.[1][3]

| Ingestion | Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1] |

Operational and Disposal Plans
Handling and Storage Protocols

Strict procedures for handling and storage are necessary to prevent accidents and maintain the
chemical's stability.

e Handling:

o Always use AL-3138 within a well-ventilated area, preferably a chemical fume hood.[1]

[¢]

Handle under an inert atmosphere to prevent contact with moisture.[1]

o

Avoid breathing dust, fumes, or vapors.[1]

o

Thoroughly wash hands and any exposed skin after handling.[1]

[¢]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]
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o Storage:

o

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]

The storage area should be designated for corrosive materials.[1]

[¢]

[¢]

Protect from moisture and keep away from water or moist air.[1]

[e]

Store in a locked-up and secure location.[1]

Experimental Workflow: In-Situ Preparation of Aluminum
lodide

AL-3138 (Aluminum lodide) is often prepared in-situ for immediate use in chemical reactions.

The following is a general workflow for its preparation.

End: Proceed with Synthesis

Start: As PR . Combine Aluminum Powder Add Inert Solvent Heat Mixture to Reflux Monitor for Color Change Resulting Solution of
art: Assemble Reactant and Iodine Crystals (e.g., Toluene) (approx. 3 hours) (Purple to Colorless) AL-3138 is Ready for Use

Click to download full resolution via product page
Caption: A typical experimental workflow for the in-situ preparation of AL-3138.

Detailed Experimental Protocol: A representative procedure for the in-situ preparation of

Aluminum lodide is as follows:

¢ In a reaction vessel under an inert atmosphere, combine aluminum powder (or foil) and

elemental iodine.
« Add a suitable inert solvent, such as toluene or acetonitrile.
 Stir the mixture and heat it to reflux for approximately 3 hours.
o The completion of the reaction is indicated by the fading of the purple color of the iodine.

e The resulting solution containing AL-3138 can then be used directly for subsequent synthetic
steps.
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Disposal Plan

AL-3138 and any materials contaminated with it are considered hazardous waste and must be
disposed of in compliance with all federal, state, and local regulations.[1]

Collect Waste in a
Designated, Labeled Container

'

Segregate from Incompatible Wastes

'

Store in a Secure, Ventilated Area

:

Arrange for Pickup by a
Licensed Hazardous Waste
Disposal Service

Click to download full resolution via product page
Caption: Logical workflow for the safe disposal of AL-3138 waste.

Disposal Procedure:

Do not dispose of AL-3138 in the regular trash or down the drain.

Collect all waste material, including empty containers and contaminated items, in a
designated hazardous waste container.

Ensure the waste container is properly labeled with the contents and associated hazards.

Store the waste container in a secure, designated area away from incompatible materials.
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» Contact your institution's environmental health and safety department or a licensed
hazardous waste disposal company to arrange for proper disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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